Cas no 78564-53-1 (9H-Purine, 2-ethyl-)

• Product Name: 9H-Purine, 2-ethyl-
• CAS No: 78564-53-1
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 553349
• PubChem ID: 21218795
• Update Time: 2025-04-19

9H-Purine, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 2-ethyl-
• 1H-Purine,2-ethyl- (9CI)
• 2-ethyl-7H-purine
• 2-Ethyl-1H-purine
• DTXSID10611429
• SCHEMBL5062914
• ethyl purine
• 78564-53-1

• Inchi： 1S/C7H8N4/c1-2-6-8-3-5-7(11-6)10-4-9-5/h3-4H,2H2,1H3,(H,8,9,10,11)
• InChI Key： JFXCZJCIOSIFBM-UHFFFAOYSA-N
• SMILES： N1C=NC2=C1C=NC(CC)=N2

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.5Ų